3-[2-(Benzyloxy)-5-fluorophenyl]-2,2-dichlorocyclobutanone

• Molecular Formula: C17H13Cl2FO2
• Molecular Weight: 339.2 g/mol
• IUPAC Name: 2,2-dichloro-3-(5-fluoro-2-phenylmethoxyphenyl)cyclobutan-1-one
• InChI: InChI=1S/C17H13Cl2FO2/c18-17(19)14(9-16(17)21)13-8-12(20)6-7-15(13)22-10-11-4-2-1-3-5-11/h1-8,14H,9-10H2
• InChI Key: VWZSCWUYRKNSNU-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C1=O)(Cl)Cl)C2=C(C=CC(=C2)F)OCC3=CC=CC=C3

Description

3-[2-(Benzyloxy)-5-fluorophenyl]-2,2-dichlorocyclobutanone is a useful research compound. Its molecular formula is C17H13Cl2FO2 and its molecular weight is 339.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Zinc-copper couple (1.71 g, 13.1 mmol) was added to a solution of benzyl 2-ethenyl-4-fluorophenyl ether (C17) (1.0 g, 4.38 mmol) in diethyl ether (15 mL). To this mixture was added drop-wise a mixture of phosphorus oxychloride (446 μL, 4.82 mmol) and trichloroacetyl chloride (978 μL, 8.76 mmol) in diethyl ether (5 mL). The mixture was stirred at 40° C. for 2 hours, cooled to room temperature and stirred for an additional 18 hours. The solution was filtered through Celite, and the filtrate was washed with water (2×100 mL) and saturated aqueous sodium chloride solution (100 mL), dried over magnesium sulfate and concentrated in vacuo to afford the title compound as a colorless oil. Yield: 1.4 g, 4.13 mmol, 94%. 1H NMR (400 MHz, CDCl3) δ 3.57 (dd, half of ABX pattern, J=18.0, 10.5 Hz, 1H), 3.65 (dd, half of ABX pattern, J=18.0, 9.4 Hz, 1H), 4.49 (dd, J=10.1, 9.8 Hz, 1H), 5.14 (AB quartet, JAB=12.0 Hz, ΔνAB=12.2 Hz, 2H), 6.91-6.95 (m, 2H), 7.01 (ddd, J=9.0, 7.8, 2.9 Hz, 1H), 7.32-7.44 (m, 3H), 7.45-7.49 (m, 2H).